Cas no 107383-38-0 (Phenol,3-[(4aR,7aR)-2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-)
107383-38-0 structure
Product Name:Phenol,3-[(4aR,7aR)-2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-
CAS No:107383-38-0
MF:C16H21NO
MW:243.344044446945
CID:155842
PubChem ID:182573
Update Time:2025-04-19
Phenol,3-[(4aR,7aR)-2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta[b]pyridin-4-yl]-,rel- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3-[(4aR,7aR)-2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-
- 1,4a-dimethyl-2,4a,5,6,7,7a-hexahydro-4-(3-hydroxyphenyl)-1-methyl-1H-1-pyrindine
- 3-(1,4a-dimethyl-5,6,7,7a-tetrahydro-2H-cyclopenta[b]pyridin-4-yl)phenol
- 1,4-Dhhmp
- 3-(1,4a-dimethyl-2,4a,5,6,7,7a-hexahydro-1H-cyclopenta[b]pyridin-4-yl)phenol
- Phenol, 3-(2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-1-pyrindin-4-yl)-, cis( -)-
- Phenol, 3-(2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta(b)pyridin-4-yl)-, cis-
- Phenol, 3-(2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta(b)pyridin-4-yl)-, cis-( -)-
- Phenol, 3-(2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-1-pyrindin-4-yl)-, cis(+-)-
- 107383-38-0
- Phenol, 3-(2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta(b)pyridin-4-yl)-, cis-(+-)-
- DTXSID30910305
-
- Inchi: 1S/C16H21NO/c1-16-9-4-7-15(16)17(2)10-8-14(16)12-5-3-6-13(18)11-12/h3,5-6,8,11,15,18H,4,7,9-10H2,1-2H3
- InChI Key: KGZIIPONKINNGM-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1)C1=CCN(C)C2CCCC21C
Computed Properties
- Exact Mass: 243.16243
- Monoisotopic Mass: 243.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Density: 1.104
- Boiling Point: 382.2°Cat760mmHg
- Flash Point: 186.2°C
- Refractive Index: 1.583
- PSA: 23.47
- LogP: 3.21770
Phenol,3-[(4aR,7aR)-2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta[b]pyridin-4-yl]-,rel- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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